Cas no 403836-47-5 (ethyl 2-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate)

ethyl 2-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate structure
403836-47-5 structure
Product Name:ethyl 2-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate
CAS No:403836-47-5
MF:C10H14N2O4S
MW:258.294161319733
CID:5940708
PubChem ID:2805307
Update Time:2023-11-23

ethyl 2-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate
    • ethyl 2-({2-[(5-methylisoxazol-3-yl)amino]-2-oxoethyl}thio)acetate
    • Acetic acid, 2-[[2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl]thio]-, ethyl ester
    • ethyl 2-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)acetate
    • AKOS001466498
    • ethyl 2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)acetate
    • Z18535324
    • ethyl 2-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanylacetate
    • F1016-0495
    • 403836-47-5
    • Inchi: 1S/C10H14N2O4S/c1-3-15-10(14)6-17-5-9(13)11-8-4-7(2)16-12-8/h4H,3,5-6H2,1-2H3,(H,11,12,13)
    • InChI Key: FBRNOYHTMQECSM-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)CSCC(NC1C=C(C)ON=1)=O

Computed Properties

  • Exact Mass: 258.06742811g/mol
  • Monoisotopic Mass: 258.06742811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 107Ų

ethyl 2-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate Pricemore >>

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